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Compound of Interest

Compound Name: 2-Iodo-6-methylnaphthalene

Cat. No.: B15081977 Get Quote

Disclaimer: This guide is based on safety data sheets for chemically related compounds, as a

specific Safety Data Sheet (SDS) for 2-Iodo-6-methylnaphthalene is not readily available.

Researchers, scientists, and drug development professionals should use this information as a

general guideline and always consult their institution's Environmental Health and Safety (EHS)

department for disposal protocols that comply with local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of 2-
Iodo-6-methylnaphthalene, ensuring the safety of laboratory personnel and the protection of

the environment.

Immediate Actions and Disposal Plan
Proper disposal begins with safe handling and immediate response in case of a spill.

Spill Cleanup Protocol:

Evacuate and Secure: Immediately clear the area of all personnel and ensure adequate

ventilation.

Use Personal Protective Equipment (PPE): Before cleanup, all personnel must wear

appropriate PPE, including, but not limited to, chemical-resistant gloves, safety goggles, and

a lab coat.
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Contain the Spill: Use inert, non-combustible absorbent materials like sand or earth to

contain the spill.

Collect Waste: Carefully collect the absorbed material and any contaminated soil or surfaces

into a sealable, labeled container for hazardous waste.[1]

Decontaminate the Area: Wash the spill area thoroughly, and collect the cleaning materials

for disposal as hazardous waste.[1]

Seek Assistance: For large spills, or if the substance enters drains or waterways, contact

your institution's EHS department or local emergency services immediately.[1]

Step-by-Step Disposal of Unused Product and Contaminated Materials:

Waste Classification: All unused 2-Iodo-6-methylnaphthalene and any materials

contaminated with it (e.g., pipette tips, gloves, containers) are to be considered hazardous

waste.

Containerization: Place all waste in a designated, leak-proof, and clearly labeled hazardous

waste container.[1] Do not mix with other chemical waste unless explicitly permitted by your

EHS department.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name, "2-Iodo-6-methylnaphthalene."

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and sources of ignition.[2][3] The storage area should be secure and

accessible only to authorized personnel.[1]

Arrange for Disposal: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Ensure all required paperwork is completed accurately.

Regulatory Compliance: The final disposal must be carried out by a licensed hazardous

waste disposal company in accordance with all local, state, and federal regulations.[1][4]

Hazard and Safety Data Summary
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The following table summarizes key quantitative and qualitative safety data for compounds

chemically similar to 2-Iodo-6-methylnaphthalene.

Data Point Value/Information Source

Hazard Class

Assumed to be hazardous.

Related compounds are

classified as causing skin and

eye irritation.[2]

OSHA 29 CFR 1910.1200[2]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves, lab coat.[1][2]

N/A

Incompatible Materials
Strong oxidizing agents, strong

acids.[2]
N/A

Storage Conditions

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Protect from

light.[2]

N/A

Disposal Decision Workflow
The following flowchart illustrates the decision-making process for the disposal of 2-Iodo-6-
methylnaphthalene.
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Caption: Decision workflow for the disposal of 2-Iodo-6-methylnaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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